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Compound of Interest

Compound Name:
DL-Alanine beta-naphthylamide

hydrochloride

Cat. No.: B555589 Get Quote

In-Depth Technical Guide to DL-Alanine β-
Naphthylamide Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of DL-Alanine β-naphthylamide hydrochloride. It includes detailed information on its

molecular structure, physicochemical characteristics, and its application in biochemical assays.

This document is intended to be a valuable resource for researchers utilizing this compound in

their studies.

Chemical and Physical Properties
DL-Alanine β-naphthylamide hydrochloride is a synthetic amino acid derivative commonly used

as a chromogenic substrate for various aminopeptidases.[1][2] Its hydrochloride form enhances

stability and solubility in aqueous solutions, making it suitable for use in biological assays.[3]

Physicochemical Data
The key physical and chemical properties of DL-Alanine β-naphthylamide hydrochloride are

summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₄N₂O·HCl [1]

Molecular Weight 250.72 g/mol [4]

Appearance White to off-white solid/powder [1]

Melting Point 258-260 °C (decomposes)

Solubility
Soluble in ethanol (50 mg/mL,

clear to slightly hazy)

Storage Conditions 0-8 °C [1]

CAS Number 74144-49-3

Stability
As a hydrochloride salt, DL-Alanine β-naphthylamide hydrochloride exhibits greater stability

compared to its free base form. The protonation of the amino group reduces its nucleophilicity,

thus minimizing degradation.[3] For long-term storage, the compound should be kept at 0-8 °C.

[1]

Spectroscopic and Analytical Data
Detailed spectroscopic data is crucial for the identification and characterization of DL-Alanine

β-naphthylamide hydrochloride.

Attenuated Total Reflectance Infrared (ATR-IR)
Spectroscopy
An ATR-IR spectrum of DL-Alanine beta-naphthylamide hydrochloride is available through

SpectraBase.[5] Access to the full spectrum may require a subscription. The IR spectrum

provides information about the functional groups present in the molecule.

Due to access limitations, the full spectrum and peak analysis are not provided here.

Further literature search is required for detailed 1H NMR, 13C NMR, UV-Vis, and Mass

Spectrometry data.
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Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible use of DL-Alanine β-

naphthylamide hydrochloride in research.

Determination of Melting Point (Capillary Method)
A standard capillary method can be used to determine the melting point of DL-Alanine β-

naphthylamide hydrochloride.[6]

Methodology:

A small, finely powdered sample of the compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Determination of Solubility
The solubility of DL-Alanine β-naphthylamide hydrochloride in various solvents can be

determined using the shake-flask method.[7][8]

Methodology:

An excess amount of the solid compound is added to a known volume of the solvent in a

sealed container.

The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium.

The suspension is then filtered to remove the undissolved solid.

The concentration of the dissolved compound in the filtrate is determined by a suitable

analytical method (e.g., UV-Vis spectroscopy, HPLC).
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Alanine Aminopeptidase (AAP) Activity Assay
DL-Alanine β-naphthylamide hydrochloride is a substrate for alanine aminopeptidase (AAP).

The following protocol is adapted from a study on water buffalo kidney AAP.[9]

Reagents:

100 mM Tris-HCl buffer, pH 7.8

Enzyme extract (suitably diluted)

6 mM DL-Alanine β-naphthylamide hydrochloride stock solution

Fast Garnet GBC solution (1 mg/mL) in 1 M Na-acetate buffer (pH 4.2) containing 10%

Tween 20

Procedure:

In a reaction tube, combine 1.5 mL of 100 mM Tris-HCl buffer (pH 7.8) and a suitable dilution

of the enzyme extract.

Initiate the reaction by adding 0.1 mL of the 6 mM DL-Alanine β-naphthylamide hydrochloride

stock solution to achieve a final substrate concentration of 0.4 mM.

Incubate the reaction mixture.

Terminate the reaction by adding 0.5 mL of the Fast Garnet GBC solution.

The liberated β-naphthylamine reacts with the Fast Garnet GBC to produce a colored

product, which can be measured spectrophotometrically.

Biological Activity and Applications
DL-Alanine β-naphthylamide hydrochloride is primarily used as a substrate in biochemical

assays to detect and quantify aminopeptidase activity.[1][9] Aminopeptidases, such as alanine

aminopeptidase (also known as CD13), are involved in various physiological processes,

including peptide metabolism, signal transduction, and cell growth.[10][11]
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Role in Enzyme Inhibition Studies
This compound is utilized in studies related to enzyme inhibition to understand metabolic

pathways and drug mechanisms.[1]

Neuroscience Research
DL-Alanine β-naphthylamide hydrochloride is applied in neuropharmacology to investigate its

effects on neurotransmitter systems.[1] Its ability to mimic natural substrates makes it relevant

in studies of receptor binding and signal transduction pathways.[2]

Visualizations
Experimental Workflow for Alanine Aminopeptidase
(AAP) Assay
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Workflow for Alanine Aminopeptidase (AAP) Assay

Reagent Preparation
- 100 mM Tris-HCl buffer (pH 7.8)

- Enzyme extract (diluted)
- 6 mM DL-Alanine β-naphthylamide HCl

- Fast Garnet GBC solution

Reaction Setup
- Combine Tris-HCl buffer and enzyme extract

Reaction Initiation
- Add DL-Alanine β-naphthylamide HCl to a final concentration of 0.4 mM

Incubation
- Allow enzymatic reaction to proceed

Reaction Termination
- Add Fast Garnet GBC solution

Detection
- Measure absorbance of the colored product

Click to download full resolution via product page

Caption: Workflow for the determination of Alanine Aminopeptidase (AAP) activity.

Signaling Context of Alanine Aminopeptidase (CD13)
A specific signaling pathway directly modulated by DL-Alanine β-naphthylamide hydrochloride

has not been identified in the literature. However, its substrate, Alanine Aminopeptidase
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(CD13), is known to be involved in various signaling events. The following diagram illustrates a

generalized view of CD13's role.

Generalized Signaling Role of Alanine Aminopeptidase (CD13)

Cell Membrane

Alanine Aminopeptidase (CD13)

Signal Transduction
(e.g., Angiogenesis, Cell Migration)

Modulation

Extracellular Peptides

Hydrolysis

Cellular Response
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Caption: Involvement of Alanine Aminopeptidase (CD13) in cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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